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Compound of Interest

4-(4-(1h-Pyrazol-1-yl)phenyl)but-3-
Compound Name:
en-2-one

Cat. No.: B13587446

Get Quote

Executive Summary

This technical guide provides a rigorous analysis of pyrazole enones (often classified as
pyrazolyl chalcones), a privileged scaffold in medicinal chemistry. These compounds bridge a

bioactive pyrazole heterocycle with an

-unsaturated ketone system. This specific structural distinctiveness confers potent anti-
inflammatory, anticancer, and antimicrobial properties, making them critical targets in modern
drug discovery. This document synthesizes IUPAC nomenclature standards, SMILES encoding
logic, and validated synthetic protocols for researchers.

Part 1: Structural Anatomy & Nomenclature
Standards

The nomenclature of pyrazole enones requires a strict adherence to IUPAC priority rules. The
molecule is viewed as two distinct systems: the parent enone chain and the pyrazole
substituent.

The Priority Hierarchy
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» Principal Functional Group: The ketone (

) takes precedence, defining the suffix -one.

» Parent Carbon Chain: The longest carbon chain containing the ketone and the alkene is
prop-2-en-1-one.

o C1: The carbonyl carbon.[1][2][3]
o C2: The alpha-carbon (adjacent to carbonyl).
o C3: The beta-carbon (distal to carbonyl).

e Substituents: The pyrazole ring is treated as a substituent attached to either C1 or C3.

Numbering the Pyrazole Ring

Correct numbering of the pyrazole ring is critical for unambiguous identification.

e Position 1 (N1): The nitrogen atom attached to a substituent (e.g., phenyl, methyl) or
hydrogen.

e Position 2 (N2): The nitrogen atom with the double bond.
o Positions 3, 4, 5. Carbon atoms numbered sequentially from N2.

Crucial Distinction: In most drug discovery contexts, the pyrazole is attached to the enone
system at the 4-position of the pyrazole ring.

Stereochemistry
The alkene bridge (

) typically adopts the (E)-configuration (trans) due to steric stability during synthesis. This must
be denoted at the start of the IUPAC name.[2]

Nomenclature Example

Structure: A prop-2-en-1-one chain connected to a phenyl group at C1 and a 1,3-
diphenylpyrazole ring at C3. IUPAC Name: (2E)-3-(1,3-diphenyl-1H-pyrazol-4-yl)-1-phenylprop-
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2-en-1-one

Part 2: SMILES Encoding Logic

The Simplified Molecular Input Line Entry System (SMILES) for these compounds must
accurately encode aromaticity, connectivity, and stereochemistry.

Encoding Rules

o Aromaticity: Lowercase letters (c, n) denote aromatic atoms.
o Pyrazole ring: clnn(c2ccccc2)ccl (assuming N-phenyl substitution).

» Stereochemistry: The directional bonds / and \ specify the trans (E) geometry across the
double bond.

o Connectivity: The enone bridge is represented as C(=0)/C=C/.

Representative Data Table

Compound Description IUPAC Name Isomeric SMILES
Standard (2E)-3-(1,3-diphenyl-1H- 0O=C(C1=CC=CcC=C1)/C=C/C2
Scaffold(Unsubstituted pyrazol-4-yl)-1-phenylprop-2- =CN(C3=CC=CC=C3)N=C2C4
Phenyls) en-1-one =CC=CC=C4
o (2E)-1-(4-chlorophenyl)-3-(3- O=C(C1=CC=C(Cl)C=C1l)/C=

Halogenated Derivative(p-

] methyl-1-phenyl-1H-pyrazol-4-  C/C2=CN(C3=CC=CC=C3)N=
Chloro on ketone side)

yl)prop-2-en-1-one caC

(2E)-3-[3-(4-methoxyphenyl)-1- COC1=CC=C(C2=NN(C3=CC
phenyl-1H-pyrazol-4-yl]-1- =CC=C3)C=C2/C=C/C(C4=CC
phenylprop-2-en-1-one =CC=C4)=0)C=C1

Electron-Rich

Derivative(Methoxy group)

Part 3: Synthetic Pathway (Claisen-Schmidt
Condensation)

The most robust method for synthesizing pyrazole enones is the base-catalyzed Claisen-
Schmidt condensation. This reaction involves the condensation of a pyrazole-aldehyde with an
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acetophenone.

Reaction Mechanism (Logic & Causality)

e Enolate Formation: The base (hydroxide) abstracts an acidic

-proton from the acetophenone, generating a resonance-stabilized enolate.

¢ Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of the pyrazole-
aldehyde.

e Dehydration: The resulting

-hydroxy ketone (aldol) undergoes dehydration (loss of water) to form the thermodynamically
stable conjugated enone system.

Visualization: Mechanistic Pathway
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Caption: Mechanistic flow of the Claisen-Schmidt condensation transforming reactants into the
conjugated pyrazole enone scaffold.

Validated Experimental Protocol
Objective: Synthesis of (2E)-3-(1,3-diphenyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one.

Reagents:

e 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde (1.0 mmol)
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e Acetophenone (1.0 mmol)

o Ethanol (95%, 10 mL) or PEG-400 (Green alternative)
e Sodium Hydroxide (NaOH, 40% ag. solution, 1 mL)
Step-by-Step Workflow:

 Solubilization: In a 50 mL round-bottom flask, dissolve the pyrazole-aldehyde and
acetophenone in Ethanol.

o Catalysis: Add the NaOH solution dropwise while stirring at room temperature.

o Causality: Slow addition prevents localized high concentration, reducing side reactions like
Cannizzaro.

e Reaction: Stir the mixture at room temperature for 3—-6 hours.

o Self-Validation (TLC): Monitor reaction progress using Thin Layer Chromatography
(Hexane:Ethyl Acetate 7:3). The disappearance of the aldehyde spot (

) signals completion.

o Work-up: Pour the reaction mixture into crushed ice (50 g) containing dilute HCI (to
neutralize excess base).

« |solation: Filter the resulting precipitate under vacuum. Wash with cold water until the filtrate
is neutral pH.

 Purification: Recrystallize from hot ethanol to yield yellow needle-like crystals.
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Caption: Operational workflow for the synthesis and purification of pyrazole enones.
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Part 4: Structural Validation (Spectroscopy)

To ensure the integrity of the synthesized compound, specific spectral signatures must be
verified.

Proton NMR ( NMR)

 Vinylic Protons: The hallmark of the enone system is two doublets for the

and
protons.
o Chemical Shift:
7.4 — 8.0 ppm.
o Coupling Constant (
):A
value of 15-16 Hz confirms the (E)-trans geometry. Cis isomers typically show
Hz.

e Pyrazole Proton: A sharp singlet around

8.3 — 8.6 ppm (C5-H of the pyrazole ring).
Infrared Spectroscopy (IR)
e Carbonyl (

): Strong absorption at 1650—1665 cm

.[4] The conjugation lowers the frequency compared to non-conjugated ketones (~1715 cm

)

e Imine (
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): Characteristic band for the pyrazole ring at 1590-1610 cm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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